Cas no 2137858-94-5 (3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one)

• Product Name: 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one
• CAS No: 2137858-94-5
• MF: C₇H₉N₃O
• MW: 151.165860891342
• CID: 5058311
• Update Time: 2025-06-22

3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

• Inchi： 1S/C7H9N3O/c1-5-4-9-10-3-2-8-7(11)6(5)10/h4H,2-3H2,1H3,(H,8,11)
• InChI Key： KQUKAWHMFGATGE-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C)C=NN2CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: -0.1
• Topological Polar Surface Area: 46.9

Additional information on 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

The compound 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one (CAS No: 2137858-94-5) is a highly intriguing molecule with significant potential in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolo[1,5-a]pyrimidines, which are known for their unique structural features and diverse biological activities. The pyrazolo[1,5-a]pyrimidine core of this molecule is a fused bicyclic system that combines a pyrrole ring with a pyrimidine ring, creating a rigid and aromatic framework that is often associated with strong electronic properties and bioactivity.

Recent studies have highlighted the importance of 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one in the development of novel therapeutic agents. Researchers have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular diseases. The methyl group substitution at position 3 of the molecule plays a critical role in modulating its pharmacokinetic properties, enhancing its bioavailability and stability in vivo.

In terms of synthesis, 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one can be prepared through a variety of methods, including cyclization reactions and tandem coupling strategies. One of the most efficient routes involves the condensation of an appropriate amino aldehyde with a ketone derivative under acidic conditions. This approach not only ensures high yields but also allows for fine-tuning of the substituents to optimize the desired biological activity.

The structural versatility of 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has also made it an attractive target for materials science applications. For instance, researchers have explored its potential as a building block for constructing advanced functional materials such as metal-organic frameworks (MOFs) and coordination polymers. The aromaticity and conjugation within the molecule enable strong π–π interactions and metal-ligand coordination capabilities, which are essential for designing high-performance materials with applications in gas storage and catalysis.

Furthermore, computational studies have provided valuable insights into the electronic properties and reactivity of 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one. Density functional theory (DFT) calculations have revealed that the molecule exhibits a low HOMO-LUMO gap due to its extended conjugation system. This property makes it an excellent candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices.

Despite its promising attributes, there are still challenges associated with the large-scale production and commercialization of 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one. Issues such as scalability of synthesis methods and cost-effectiveness need to be addressed to ensure its widespread adoption in both pharmaceutical and materials science industries.

In conclusion, 3-Methyl-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one represents a fascinating example of how structural complexity can lead to multifaceted functionality in organic compounds. With ongoing advancements in synthetic methodologies and computational modeling techniques, this compound is poised to play a pivotal role in driving innovation across various scientific disciplines.